Cas no 2228028-28-0 (rac-(1R,5R)-bicyclo3.2.0heptane-6-sulfonyl fluoride)

• Product Name: rac-(1R,5R)-bicyclo3.2.0heptane-6-sulfonyl fluoride
• CAS No: 2228028-28-0
• MF: C₇H₁₁FO₂S
• MW: 178.224444627762
• CID: 6396248
• PubChem ID: 165733523
• Update Time: 2025-06-08

rac-(1R,5R)-bicyclo3.2.0heptane-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5R)-bicyclo3.2.0heptane-6-sulfonyl fluoride
• EN300-1451105
• rac-(1R,5R)-bicyclo[3.2.0]heptane-6-sulfonyl fluoride
• 2228028-28-0

• Inchi： 1S/C7H11FO2S/c8-11(9,10)7-4-5-2-1-3-6(5)7/h5-7H,1-4H2/t5-,6-,7?/m0/s1
• InChI Key： CIKGTDMSRGAACN-WABBHOIFSA-N
• SMILES： S(C1C[C@@H]2CCC[C@@H]21)(=O)(=O)F

Computed Properties

• Exact Mass: 178.04637893g/mol
• Monoisotopic Mass: 178.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Additional information on rac-(1R,5R)-bicyclo3.2.0heptane-6-sulfonyl fluoride

Professional Introduction to Rac-(1R,5R)-Bicyclo3.2.0heptane-6-sulfonyl Fluoride (CAS No. 2228028-28-0)

Rac-(1R,5R)-Bicyclo3.2.0heptane-6-sulfonyl fluoride (CAS No. 2228028-28-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of bicyclic sulfonamides, which are known for their diverse applications in medicinal chemistry, particularly in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including its bicyclic framework and the presence of a sulfonyl fluoride group, make it a valuable intermediate in the development of novel therapeutic agents.

The chemical structure of Rac-(1R,5R)-bicyclo3.2.0heptane-6-sulfonyl fluoride consists of a three-membered cyclopropane ring fused to a five-membered cyclopentane ring, with a sulfonyl fluoride substituent attached at the 6-position. This configuration imparts distinct reactivity and stability properties to the compound, making it suitable for various synthetic transformations. The sulfonyl fluoride group is particularly noteworthy as it can undergo nucleophilic substitution reactions, allowing for further functionalization and the introduction of new pharmacophores.

In recent years, there has been a growing interest in sulfonamides and their derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The< strong>bicyclo3.2.0heptane scaffold present in Rac-(1R,5R)-bicyclo3.2.0heptane-6-sulfonyl fluoride offers a unique structural motif that can be exploited to develop molecules with enhanced binding affinity and selectivity towards target enzymes and receptors.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The sulfonyl fluoride group can be selectively removed or modified under controlled conditions, enabling chemists to generate a variety of pharmacologically relevant derivatives. This flexibility has been leveraged in several recent studies where Rac-(1R,5R)-bicyclo3.2.0heptane-6-sulfonyl fluoride has been used to synthesize novel sulfonamides with improved pharmacokinetic properties.

Recent research has highlighted the potential of this compound in the development of antiviral agents. Studies have demonstrated that derivatives of sulfonamides can inhibit viral proteases and integrases, which are critical for viral replication. The< strong>bicyclo3.2.0heptane scaffold enhances the binding affinity of these derivatives by providing a rigid framework that mimics natural substrates or transition states recognized by viral enzymes. This has led to the identification of several promising candidates for further development into antiviral therapies.

The synthesis of Rac-(1R,5R)-Bicyclo3.2.0heptane-6-sulfonyl fluoride presents unique challenges due to its complex three-dimensional structure and the need for precise stereocontrol during its preparation. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary-assisted strategies, have been employed to achieve high enantiomeric purity and yield. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The compound's reactivity also makes it a valuable tool in medicinal chemistry research. For instance, it can be used to generate libraries of sulfonamides for high-throughput screening (HTS) against various biological targets. This approach has been successful in identifying lead compounds that have advanced into clinical trials for treating neurological disorders and cancer.

The< strong>sulfonyl fluoride group is particularly interesting from a mechanistic standpoint as it can participate in both electrophilic and nucleophilic reactions depending on the reaction conditions. This dual reactivity allows for diverse synthetic strategies and has enabled chemists to construct complex molecular architectures with high precision.

In conclusion, Rac-(1R,5R)-Bicyclo3.2.0heptane-6-sulfonyl fluoride (CAS No. 2228028-28-0) is a versatile and highly functionalized compound with significant potential in pharmaceutical research and drug development.< strong>Bicyclo3.2.0heptane scaffold, combined with its reactive sulfonyl fluoride group, makes it an indispensable tool for synthetic chemists working on next-generation therapeutics.< strong>Sulfonamides derivatives, derived from this intermediate, continue to be explored for their therapeutic efficacy across multiple disease areas.